Antimony(III) telluride
Overview
Description
Synthesis Analysis
Antimony(III) telluride (Sb2Te3) can be synthesized through various methods, including solid-state synthesis, hydrothermal treatment, and electrodeposition. Solid-state reactions have been used to create layered structures of antimony(V) tellurites and antimony telluride compounds with significant thermoelectric and optoelectronic applications (Balraj & Vidyasagar, 2000); (Zybała et al., 2017). Hydrothermal synthesis has been employed to produce impurity-free antimony telluride hexagonal nanoplates, demonstrating promising thermoelectric properties (Shi et al., 2008). Additionally, electrodeposition has been utilized to fabricate high-quality bismuth antimony telluride films for enhanced thermoelectric performance (Kuleshova et al., 2010).
Molecular Structure Analysis
Antimony(III) telluride's structure is closely packed in an ABCABC type, contributing to its intrinsic semiconductor nature and exceptional electrical properties. Its layered structure, characterized by anisotropy, significantly influences its thermoelectric performance. Studies have focused on the synthesis, crystal structure, and characterization of antimony telluride and related compounds, highlighting their complex structures and promising applications (Robert et al., 2023).
Chemical Reactions and Properties
Antimony(III) telluride's chemical behavior is explored through its reactions with other elements and compounds, demonstrating the potential for enhanced thermoelectric properties through doping and nanostructuring. For instance, sulfur doping has been shown to suppress antisite defect formation in antimony telluride, leading to a significant enhancement in its thermoelectric figure of merit (Mehta et al., 2012).
Physical Properties Analysis
The physical properties of antimony(III) telluride, including its thermoelectric behavior, have been extensively studied. Nanostructuring and doping are key strategies for reducing thermal conductivity and improving the thermoelectric figure of merit. High-performance thermoelectric materials have been developed through these methods, showcasing the material's potential for energy conversion applications (Poudel et al., 2008).
Chemical Properties Analysis
The chemical properties of antimony(III) telluride are crucial for its application in various fields. Research has focused on its electrodeposition, the formation of alloys, and the interaction with other chemical species to tailor its properties for specific applications. The control over the stoichiometry and morphology of antimony telluride films through chemical synthesis methods has been demonstrated to significantly impact its functionality (Nguyen et al., 2013).
Scientific Research Applications
Thermoelectric Applications :
- Sb2Te3 is extensively used in low-temperature thermoelectric materials due to its excellent electrical properties and nonlinear optical properties, including saturable absorption. Studies have explored nanostructurization, elemental doping, and synthesis in various forms to improve its thermoelectric properties (Zybała et al., 2017).
- Another study detailed the optimization of thermal co-evaporation for Sb2Te3 thin films on plastic substrates, aiming for optimal thermoelectric performance (Gonçalves et al., 2011).
- The solvothermal synthesis of Sb2Te3 hexagonal nanoplates under various conditions for thermoelectric applications was also explored, with findings suggesting that controlled synthesis is feasible (Im et al., 2019).
Optoelectronic Applications :
- Sb2Te3 has been used in optical devices like nonlinear modulators and saturable absorbers for ultrafast lasers. Research has also focused on the synthesis and structural characterization of Sb2Te3 for optical uses (Zybała et al., 2017).
Solar Cell Applications :
- Studies have investigated Sb2Te3 thin films as a buffer layer for solar cell applications, focusing on how it acts as a diffusion barrier and improves ohmic contact due to top doping on CdTe surface (Sonawane & Chaure, 2013).
Nanostructure Studies and Applications :
- Research on the enhancement of thermoelectric properties through nanostructuring, such as the suppression of antisite defects via sulfur doping, has been conducted. This approach led to an increased thermoelectric figure of merit in bulk nanocrystalline antimony telluride (Mehta et al., 2012).
- Another study focused on the synthesis and transport properties of Sb2Te3 nanoplates, demonstrating a method to regulate their size and thickness, which could have significant application value in thermoelectrics and nanoelectronics (Zhou et al., 2014).
Safety And Hazards
properties
InChI |
InChI=1S/2Sb.3Te |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPDQXJZWVBPDSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Sb]=[Te].[Sb]=[Te].[Te] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Sb2Te3 |
Source
|
| Record name | antimony(III) telluride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Antimony(III)_telluride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
626.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Antimony(III) telluride | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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